Cas no 939759-27-0 (7-fluoro-2,3-dihydro-1-benzofuran-3-one)

7-Fluoro-2,3-dihydro-1-benzofuran-3-one is a fluorinated benzofuran derivative with significant utility in organic synthesis and pharmaceutical research. Its key structural features include a fluorine substituent at the 7-position and a ketone functionality within the dihydrobenzofuran core, enhancing its reactivity and potential as a building block for bioactive molecules. The compound’s rigid heterocyclic framework and electron-withdrawing fluorine group make it valuable for designing enzyme inhibitors, agrochemicals, and other fine chemicals. Its well-defined purity and stability under standard conditions ensure reliable performance in synthetic applications. Researchers favor this intermediate for its versatility in constructing complex molecular architectures, particularly in medicinal chemistry where fluorinated motifs are increasingly sought after.
7-fluoro-2,3-dihydro-1-benzofuran-3-one structure
939759-27-0 structure
Product Name:7-fluoro-2,3-dihydro-1-benzofuran-3-one
CAS No:939759-27-0
MF:C8H5FO2
MW:152.122505903244
MDL:MFCD08544413
CID:802472
PubChem ID:16244499
Update Time:2025-05-19

7-fluoro-2,3-dihydro-1-benzofuran-3-one Chemical and Physical Properties

Names and Identifiers

    • 7-Fluorobenzofuran-3(2H)-one
    • 3(2H)-Benzofuranone, 7-Fluoro-
    • 3(2h)-benzofuranone,7-fluoro-
    • MFCD08544413
    • 7-Fluoro-benzofuran-3-one
    • AS-47498
    • 7-FLUORO-2,3-DIHYDRO-1-BENZOFURAN-3-ONE
    • DTXSID60585722
    • 7-Fluoro-1-benzofuran-3(2H)-one
    • 7-fluoro-1-benzofuran-3-one
    • 939759-27-0
    • MB06387
    • SCHEMBL18331030
    • AM9285
    • AKOS000223985
    • EN300-136338
    • CS-0106328
    • F13951
    • A859611
    • 7-Fluoro-3(2H)-benzofuranone (ACI)
    • 3(2H)-Benzofuranone, 7-fluoro-
    • 7-Fluorobenzo[b]furan-3(2H)-one
    • 7-fluoro-2,3-dihydro-1-benzofuran-3-one
    • MDL: MFCD08544413
    • Inchi: 1S/C8H5FO2/c9-6-3-1-2-5-7(10)4-11-8(5)6/h1-3H,4H2
    • InChI Key: QTJZNVDJUDKRHG-UHFFFAOYSA-N
    • SMILES: FC1=CC=CC2C(COC=21)=O

Computed Properties

  • Exact Mass: 152.02735756g/mol
  • Monoisotopic Mass: 152.02735756g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 26.3Ų

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7-fluoro-2,3-dihydro-1-benzofuran-3-one Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Trimethylsilyldiazomethane Solvents: Diethyl ether ,  Hexane ;  cooled; 3 h, rt
1.2 Reagents: Acetic acid ;  cooled; 1 h, rt
Reference
Preparation and pharmaceutical use of piperidine derivatives
, World Intellectual Property Organization, , ,

7-fluoro-2,3-dihydro-1-benzofuran-3-one Raw materials

7-fluoro-2,3-dihydro-1-benzofuran-3-one Preparation Products

Additional information on 7-fluoro-2,3-dihydro-1-benzofuran-3-one

Comprehensive Overview of 7-fluoro-2,3-dihydro-1-benzofuran-3-one (CAS No. 939759-27-0)

7-fluoro-2,3-dihydro-1-benzofuran-3-one (CAS No. 939759-27-0) is a fluorinated benzofuran derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the class of heterocyclic compounds, which are widely explored for their bioactivity and potential applications in drug discovery. The presence of a fluoro substituent at the 7-position enhances its metabolic stability and binding affinity, making it a valuable intermediate in the synthesis of bioactive molecules.

In recent years, the demand for fluorinated organic compounds has surged, driven by their applications in medicinal chemistry. Researchers are particularly interested in 7-fluoro-2,3-dihydro-1-benzofuran-3-one due to its potential role in the development of central nervous system (CNS) therapeutics. Fluorination is a common strategy to improve the pharmacokinetic properties of drug candidates, and this compound's structure aligns with trends in precision medicine and targeted drug delivery.

The synthesis of 7-fluoro-2,3-dihydro-1-benzofuran-3-one typically involves multi-step organic reactions, including cyclization and fluorination processes. Its molecular formula (C8H5FO2) and molecular weight (152.12 g/mol) are well-documented, and its purity is critical for ensuring reproducibility in research. Analytical techniques such as NMR spectroscopy and mass spectrometry are commonly employed to characterize this compound.

One of the trending topics in chemical research is the exploration of sustainable synthesis methods. Scientists are investigating greener alternatives to traditional synthetic routes for compounds like 7-fluoro-2,3-dihydro-1-benzofuran-3-one, focusing on catalysis and solvent-free reactions. This aligns with the broader industry shift toward green chemistry and environmentally friendly processes.

Another area of interest is the compound's potential applications in material science. Fluorinated benzofuran derivatives are being studied for their optical and electronic properties, which could lead to advancements in organic electronics and photovoltaic materials. The 7-fluoro-2,3-dihydro-1-benzofuran-3-one scaffold may serve as a building block for novel functional materials with tailored properties.

From a commercial perspective, 939759-27-0 is available through specialized chemical suppliers, often listed under its IUPAC name or CAS number. Researchers frequently search for high-purity samples and custom synthesis services to support their projects. The compound's stability under standard storage conditions (typically room temperature) makes it a practical choice for laboratory use.

In summary, 7-fluoro-2,3-dihydro-1-benzofuran-3-one (CAS No. 939759-27-0) is a versatile compound with promising applications in pharmaceuticals, agrochemicals, and material science. Its fluorinated structure and heterocyclic core make it a subject of ongoing research, particularly in the context of drug discovery and sustainable chemistry. As scientific advancements continue, this compound is likely to play an increasingly important role in innovation across multiple disciplines.

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